N-(5-chloro-2-methoxyphenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H21ClN4O6/c1-32-18-9-7-15(25)12-17(18)26-21(30)13-29-10-4-5-16(24(29)31)23-27-22(28-35-23)14-6-8-19(33-2)20(11-14)34-3/h4-12H,13H2,1-3H3,(H,26,30)
• InChI Key: WAWNVARYXFJWOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H21ClN4O6
• Molecular Weight: 496.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C24H21ClN4O6 and its molecular weight is 496.9. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Characterization

Research on compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide often involves their synthesis and characterization. For instance, a study described the synthesis of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives, highlighting the process of converting various aromatic acids into corresponding esters, hydrazides, and finally the targeted oxadiazole derivatives. These compounds were characterized using spectral data and screened for enzyme inhibition, showing activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase enzymes (LOX), indicating their potential for therapeutic applications (Rehman et al., 2013).

Pharmacological Evaluation

Another aspect of research involves evaluating the pharmacological properties of these compounds. A notable example includes the design, synthesis, and characterization of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol, which were screened for cytotoxicity against various human cancer cell lines. These studies contribute valuable insights into the compound's potential as anticancer agents, offering foundational knowledge forfurther drug development and therapeutic application (Vinayak et al., 2014).

Comparative Metabolism Studies

Research also delves into understanding the metabolism of chloroacetamide herbicides and their effects, which indirectly relates to the broader chemical family of N-(5-chloro-2-methoxyphenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide. For example, studies on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes provide insights into their biotransformation and potential toxicity, which is crucial for developing safer and more effective pharmacological agents (Coleman et al., 2000).